Cas no 58699-62-0 (3'-Azido-3'-deoxyadenosine)

3'-Azido-3'-deoxyadenosine is a nucleoside analog featuring an azido group at the 3' position of the ribose moiety, replacing the hydroxyl group. This modification imparts unique biochemical properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The azido functionality allows for selective click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating conjugation with biomolecules or probes. Its structural similarity to adenosine enables potential investigation into nucleoside-based metabolic pathways or antiviral research. The compound is particularly useful for studying RNA modifications or designing prodrugs due to its altered sugar backbone. Careful handling is advised due to the reactivity of the azide group.

3'-Azido-3'-deoxyadenosine structure

Product Name:3'-Azido-3'-deoxyadenosine

CAS No:58699-62-0

MF:C₁₀H₁₂N₈O₃

MW:292.254079818726

MDL:MFCD27921039

CID:375849

PubChem ID:5273012

Update Time:2025-10-29

3'-Azido-3'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

- Adenosine,3'-azido-3'-deoxy-
- 3'-Azido-3'-deoxyadenosine
- Adenosine, 3'-azido-3'-deoxy-
- 3'-Azido-3'-deoxyaraA
- 2-(6-Amino-purin-9-yl)-4-azido-5-hydroxymethyl-tetrahydro-furan-3-ol
- (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-4-azido-5-(hydroxymethyl)tetrahydrofuran-3-ol
- HTWSTKVLFZRAPM-QYYRPYCUSA-N
- F16602
- A855660
- SCHEMBL15954025
- 58699-62-0
- (2R,3R,4S,5S)-2-(6-amino-9H-purin-9-yl)-4-azido-5-(hydroxymethyl)oxolan-3-ol
- (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-4-azido-5-(hydroxymethyl)oxolan-3-ol
- DTXSID201311797
- 3?-Azido-3?-deoxyAdenosine
- 3a(2)-Azido-3a(2)-deoxyadenosine
- BDBM50615764
- DB-262155
- CHEMBL5279572
- MDL： MFCD27921039
- Inchi： 1S/C10H12N8O3/c11-8-6-9(14-2-13-8)18(3-15-6)10-7(20)5(16-17-12)4(1-19)21-10/h2-5,7,10,19-20H,1H2,(H2,11,13,14)/t4-,5-,7-,10-/m1/s1
- InChI Key： HTWSTKVLFZRAPM-QYYRPYCUSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)N=[N+]=[N-]

Computed Properties

Exact Mass: 292.10346
Monoisotopic Mass: 292.10323627g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 433
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 134

Experimental Properties

Melting Point: 212-214 ºC (water )
PSA: 168.07

3'-Azido-3'-deoxyadenosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A212485-1mg	3'-Azido-3'-deoxyadenosine	58699-62-0		1mg	$ 155.00	2022-06-08
TRC	A212485-2.5mg	3'-Azido-3'-deoxyadenosine	58699-62-0		2.5mg	$ 235.00	2022-06-08
TRC	A212485-5mg	3'-Azido-3'-deoxyadenosine	58699-62-0		5mg	$ 515.00	2022-06-08
eNovation Chemicals LLC	D574113-1g	3'-azido-3'-deoxyadenosine	58699-62-0	97%	1g	$3800	2023-05-11
TRC	A432690-500mg	3′-Azido-3′-deoxyAdenosine	58699-62-0		500mg	$ 9200.00	2023-09-09
A2B Chem LLC	AG85943-50mg	3'-azido-3'-deoxyadenosine	58699-62-0	≥95%	50mg	$1224.00	2023-12-30
A2B Chem LLC	AG85943-100mg	3'-azido-3'-deoxyadenosine	58699-62-0	≥95%	100mg	$2124.00	2023-12-30
A2B Chem LLC	AG85943-1mg	3'-azido-3'-deoxyadenosine	58699-62-0	96%	1mg	$130.00	2024-04-19
A2B Chem LLC	AG85943-5mg	3'-azido-3'-deoxyadenosine	58699-62-0	96%	5mg	$295.00	2024-04-19
MedChemExpress	HY-131802-1mg	3'-Azido-3'-deoxyadenosine	58699-62-0	98.44%	1mg	￥950	2025-04-16